Cas no 105603-46-1 (Benzoic acid, 2,3-dihydroxy-, propyl ester)
105603-46-1 structure
Product Name:Benzoic acid, 2,3-dihydroxy-, propyl ester
CAS No:105603-46-1
MF:C10H12O4
MW:196.199883460999
CID:1157610
Update Time:2024-07-26
Benzoic acid, 2,3-dihydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,3-dihydroxy-, propyl ester
- 1-O-Benzoylglycerin
- 3-O-Benzoylglycerol
- Benzoic acid (2,3-dihydroxypropyl) ester
- Benzoic acid 2,3-dihydroxypropyl ester
-
- Inchi: 1S/C10H12O4/c1-2-6-14-10(13)7-4-3-5-8(11)9(7)12/h3-5,11-12H,2,6H2,1H3
- InChI Key: QZHONAXLUWHXNE-UHFFFAOYSA-N
- SMILES: C(OCCC)(=O)C1=CC=CC(O)=C1O
Computed Properties
- Exact Mass: 196.07356
Experimental Properties
- Density: 1.248±0.06 g/cm3(Predicted)
- Boiling Point: 320.3±22.0 °C(Predicted)
- PSA: 66.76
- pka: 7.86±0.35(Predicted)
Benzoic acid, 2,3-dihydroxy-, propyl ester Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
105603-46-1 (Benzoic acid, 2,3-dihydroxy-, propyl ester) Related Products
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- 3943-91-7(Ethyl 2, 5-Dihydroxybenzoate)
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